Cas no 2470436-11-2 (Tert-butyl 3,3-difluoropropanoate)

• Product Name: Tert-butyl 3,3-difluoropropanoate
• CAS No: 2470436-11-2
• MF: C₇H₁₂F₂O₂
• MW: 166.165789604187
• CID: 6287185
• PubChem ID: 52916862
• Update Time: 2025-05-22

Tert-butyl 3,3-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 2470436-11-2
• tert-butyl 3,3-difluoropropanoate
• EN300-27106300
• Tert-butyl 3,3-difluoropropanoate

• Inchi： 1S/C7H12F2O2/c1-7(2,3)11-6(10)4-5(8)9/h5H,4H2,1-3H3
• InChI Key： XNMGXZGCOLXHOG-UHFFFAOYSA-N
• SMILES： FC(CC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 166.08053595g/mol
• Monoisotopic Mass: 166.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Tert-butyl 3,3-difluoropropanoate

Comprehensive Overview of Tert-butyl 3,3-difluoropropanoate (CAS No. 2470436-11-2)

Tert-butyl 3,3-difluoropropanoate (CAS No. 2470436-11-2) is a fluorinated ester compound widely used in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a tert-butyl group and difluoropropanoate moiety, makes it a versatile building block in organic chemistry. The compound's CAS number 2470436-11-2 is critical for precise identification in regulatory and commercial contexts, ensuring compliance with global chemical databases.

In recent years, the demand for fluorinated compounds like Tert-butyl 3,3-difluoropropanoate has surged due to their applications in drug discovery, particularly in the development of protease inhibitors and kinase-targeted therapies. Researchers frequently search for "fluorinated ester synthesis" or "CAS 2470436-11-2 applications" to explore its role in modifying bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The compound's difluoropropanoate segment is often highlighted in studies on hydrogen bond mimicry, a hot topic in medicinal chemistry.

The synthesis of Tert-butyl 3,3-difluoropropanoate typically involves esterification of 3,3-difluoropropanoic acid with tert-butanol, a process optimized for high yield and purity. Analytical techniques such as GC-MS, NMR, and HPLC are essential for quality control, addressing common user queries like "how to characterize fluorinated esters." Its stability under inert conditions and compatibility with Grignard reactions or palladium-catalyzed couplings further expands its utility in multi-step syntheses.

From an industrial perspective, Tert-butyl 3,3-difluoropropanoate aligns with the growing trend of "green fluorination" methods, reducing environmental impact while maintaining efficiency. Searches for "sustainable fluorochemical production" often lead to discussions about this compound's role in reducing waste generation. Its tert-butyl ester group also facilitates deprotection strategies, a frequent subject in "protecting group chemistry" forums.

In material science, the compound's difluoromethylene unit contributes to the development of low-surface-energy coatings, a key area for "water-repellent materials" research. Patent analyses reveal its use in novel polymer architectures, answering queries like "CAS 2470436-11-2 in smart materials." The balance between lipophilicity and polarity introduced by its fluorine atoms makes it valuable for tuning material properties.

Regulatory-wise, proper handling of Tert-butyl 3,3-difluoropropanoate requires attention to standard organic laboratory protocols, though it doesn't fall under restricted categories. Safety data sheets emphasize its storage in anhydrous conditions, addressing the popular question "how to store fluorinated esters safely." The compound's molecular weight (178.15 g/mol) and boiling point data are frequently referenced in process optimization studies.

Future research directions may explore its potential in "bioorthogonal chemistry" or "PET tracer development," as suggested by increasing academic citations. The CAS No. 2470436-11-2 serves as a pivotal identifier for tracking these advancements across scientific literature and commercial supply chains, making it a compound of enduring interdisciplinary interest.